Cas no 769-04-0 (1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone)
769-04-0 structure
Product Name:1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
- 1-(8-azabicyclo[3.2.1]octan-8-yl)ethanone
- 8-Acetyl-8-azabicyclo[3.2.1]octane
- DTXSID80339749
- SCHEMBL12357446
- 8-Acetyl-8-azabicyclo[3.2.1]octane #
- 769-04-0
- 8-Azabicyclo[3.2.1]octane, 8-acetyl-
- DBLLJXWLRNHLAP-UHFFFAOYSA-N
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- Inchi: 1S/C9H15NO/c1-7(11)10-8-3-2-4-9(10)6-5-8/h8-9H,2-6H2,1H3
- InChI Key: DBLLJXWLRNHLAP-UHFFFAOYSA-N
- SMILES: O=C(C)N1C2CCCC1CC2
Computed Properties
- Exact Mass: 153.115364102g/mol
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3Ų
1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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